1,18-Octadecanediol
Overview
Description
1,18-Octadecanediol is a chemical compound with the molecular formula C18H38O2 . It has an average mass of 286.493 Da and a mono-isotopic mass of 286.287170 Da . It is also known by other names such as Octadecane-1,18-diol .
Molecular Structure Analysis
The molecular structure of 1,18-Octadecanediol can be represented by the SMILES notation asC(CCCCCCCCCO)CCCCCCCCO . This indicates that the molecule consists of a chain of 18 carbon atoms, with hydroxyl groups attached to the first and last carbon atoms . Physical And Chemical Properties Analysis
1,18-Octadecanediol is a solid substance . Its physical and chemical properties such as triple point temperature, normal boiling temperature, critical temperature, and density have been critically evaluated .Scientific Research Applications
Corrosion Inhibition
The long hydrocarbon chain of 1,18-octadecanediol can adsorb onto metal surfaces, forming protective layers. As a corrosion inhibitor, it prevents metal oxidation and degradation. Industries such as automotive, aerospace, and marine engineering utilize it to enhance the durability of metallic components.
These applications highlight the versatility of 1,18-octadecanediol across diverse scientific and industrial domains. Researchers continue to explore its potential, and its unique properties make it an intriguing compound for further investigation . If you need more information or have additional queries, feel free to ask!
Safety and Hazards
When handling 1,18-Octadecanediol, it is advised to avoid dust formation and avoid breathing mist, gas, or vapours . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . In case of accidental ingestion or contact, immediate medical attention is required .
Mechanism of Action
1,18-Octadecanediol, also known as octadecane-1,18-diol, is an organic compound with the molecular formula C18H38O2 . This compound has a variety of applications in the chemical industry
Target of Action
It’s known that this compound can be used in the synthesis of various chemicals, such as polyamides and polyester resins , suggesting that it may interact with specific molecular targets involved in these processes.
Mode of Action
It’s known that the compound can act as a solvent and stabilizing additive in the preparation of dyes, catalysts, and lubricants
Biochemical Pathways
Given its use in the synthesis of various chemicals
Result of Action
As a chemical used in various industrial applications , its effects would likely depend on the specific context in which it’s used.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,18-Octadecanediol. For example, its solubility in water is low at room temperature, but it can dissolve in organic solvents such as alcohols and ethers . This suggests that the compound’s action could be influenced by the solvent environment. Additionally, it should be stored in a dry, room-temperature environment to maintain its stability .
properties
IUPAC Name |
octadecane-1,18-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H38O2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20/h19-20H,1-18H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUUFSCNUZAYHAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCCCCCO)CCCCCCCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H38O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30334385 |
Source
|
| Record name | 1,18-Octadecanediol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30334385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,18-Octadecanediol | |
CAS RN |
3155-43-9 |
Source
|
| Record name | 1,18-Octadecanediol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003155439 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,18-Octadecanediol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30334385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,18-OCTADECANEDIOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ST454BM3B9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural organization of 1,18-Octadecanediol and how does this relate to its potential applications?
A: 1,18-Octadecanediol molecules possess an intriguing structural arrangement. They exhibit an all-trans conformation along their carbon chain []. This linearity drives the formation of a layered structure, reminiscent of smectic C liquid crystals, where the molecules align with a specific inclination angle relative to the layer plane []. Interestingly, this angle remains consistent within each layer, but the direction alternates in consecutive layers []. This unique arrangement, similar to its even-numbered homologues, hints at potential applications in areas like liquid crystals and self-assembling materials.
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